1-(4-Chlorobenzyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea
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Description
1-(4-Chlorobenzyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea is a useful research compound. Its molecular formula is C14H11ClN4O2S and its molecular weight is 334.78. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Urea, thiourea, and 1,2,4-oxadiazole compounds exhibit significant biological activities, including anti-inflammatory, antiviral, analgesic, fungicidal, herbicidal, diuretic, antihelminthic, antitumor, and antimicrobial activities. A new series of compounds containing both 1,2,4-oxadiazole and urea/thiourea moiety were synthesized and characterized. The synthesis involved reacting 5-aminomethyl-3-aryl-1,2,4-oxadiazoles with phenyl isocyanate and isothiocyanate in tetrahydrofuran (THF) at room temperature. These compounds were synthesized and characterized using FTIR, 1H NMR, 13C NMR, and elemental analysis techniques, presenting an efficient and rapid method under microwave irradiation (Arıkan Ölmez & Waseer, 2020).
Biological Activities
Antifungal Activity : Certain 1,3,4-oxadiazol-2-amine derivatives, including those related to the compound of interest, have shown promising antifungal activity. The structural features of these compounds significantly influence their fungitoxic action against various fungi (Mishra, Singh, & Wahab, 2000).
Anticancer Potential : Studies have identified derivatives of 1,2,4-oxadiazoles as novel apoptosis inducers with activity against several cancer cell lines. These findings highlight the potential of such compounds in cancer therapy, with specific derivatives showing promising in vivo activity in tumor models (Zhang et al., 2005).
Cytokinin-like Activity : Urea derivatives have been identified as positive regulators of cell division and differentiation in plant biology, with some showing cytokinin-like activity. This activity is crucial for in vitro plant morphogenesis studies, suggesting these compounds' utility in agriculture and plant science (Ricci & Bertoletti, 2009).
Synthetic Applications : Novel condensing agents derived from urea and oxadiazole compounds have been developed for the synthesis of a wide range of compounds, including amides, esters, and polyureas. These findings indicate the versatility of these compounds in organic synthesis and material science (Saegusa, Watanabe, & Nakamura, 1989).
Properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN4O2S/c15-11-3-1-9(2-4-11)7-16-13(20)17-14-19-18-12(21-14)10-5-6-22-8-10/h1-6,8H,7H2,(H2,16,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHOSJRZTYSXAKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NC2=NN=C(O2)C3=CSC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.